3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

Specification

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C21H21N3O4/c1-11-8-12(2)16(15(27)9-11)18-17-19(23-22-18)21(28)24(6-7-25)20(17)13-4-3-5-14(26)10-13/h3-5,8-10,20,25-27H,6-7H2,1-2H3,(H,22,23)
• Standard InChI Key: TXMRTUGJGJKEDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=CC=C4)O)C

Introduction

3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a complex organic molecule belonging to the class of pyrrolo[3,4-c]pyrazoles. This compound features a unique heterocyclic structure with multiple functional groups, contributing to its potential biological activities and chemical reactivity. The molecular weight of this compound is approximately 397.5 g/mol.

Synthesis and Chemical Reactions

The synthesis of 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one typically involves multi-step organic reactions. These pathways often require careful control of reaction conditions to ensure high yield and purity. Common methods may include condensation reactions, cyclization, and substitution reactions, depending on the starting materials and desired intermediates.

Biological Activities and Potential Applications

Pyrrolo[3,4-c]pyrazoles, including this compound, are recognized for their pharmacological significance, particularly in exhibiting anti-inflammatory and anticancer properties. The specific biological activities of 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one would need to be determined through detailed interaction studies, such as molecular docking and in vitro assays.

Comparison with Similar Compounds

Similar compounds within the pyrrolo[3,4-c]pyrazole class may exhibit variations in substituents, which can significantly influence their properties and applications. For example, substituting the 3-hydroxyphenyl group with other functional groups like methoxy or propoxy could alter solubility and biological activity.

Compound	Structure Characteristics	Unique Features
3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Similar core with methoxy substituent	May have different solubility and activity
3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Similar core with propoxy substituent	Potential for altered biological interactions